Cas no 1261782-40-4 (2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine)

2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its trifluoromethyl and trifluoromethoxy substituents, which enhance its electronic and steric properties. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a building block for active ingredients. The presence of multiple fluorine atoms contributes to increased lipophilicity and metabolic stability, making it valuable in the design of bioactive molecules. Its structural features also allow for further functionalization, enabling the development of novel compounds with tailored properties. The high purity and well-defined reactivity of this intermediate support its use in precision synthesis applications.
2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine structure
1261782-40-4 structure
Product Name:2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine
CAS No:1261782-40-4
MF:C13H6ClF6NO
MW:341.636263370514
CID:4987376
Update Time:2025-10-31

2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C13H6ClF6NO/c14-11-10(9(4-5-21-11)12(15,16)17)7-2-1-3-8(6-7)22-13(18,19)20/h1-6H
    • InChI Key: BQBGUZOCUZWSNS-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(F)(F)F)C=CN=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 375
  • XLogP3: 5.5
  • Topological Polar Surface Area: 22.1

2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013002980-250mg
2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine
1261782-40-4 97%
250mg
480.00 USD 2021-07-04
Alichem
A013002980-500mg
2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine
1261782-40-4 97%
500mg
806.85 USD 2021-07-04
Alichem
A013002980-1g
2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine
1261782-40-4 97%
1g
1,564.50 USD 2021-07-04

Additional information on 2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine (CAS: 1261782-40-4)

The compound 2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine (CAS: 1261782-40-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, exhibits promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its mechanism of action and potential uses.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex molecules. Researchers have optimized synthetic routes to produce 2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine with high yield and purity, leveraging modern techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These advancements have significantly improved the scalability and efficiency of its production, making it more accessible for further research and development.

In terms of biological activity, recent investigations have explored the compound's potential as a bioactive agent. Preliminary studies indicate that it may exhibit herbicidal and insecticidal properties, likely due to its ability to interfere with key enzymatic pathways in pests. Additionally, its structural features suggest potential applications in medicinal chemistry, particularly in the design of kinase inhibitors and other small-molecule therapeutics. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and safety.

The compound's unique chemical structure, featuring both chloro and trifluoromethyl groups, also makes it a valuable scaffold for drug discovery. Researchers have utilized it as a building block to develop derivatives with enhanced bioactivity and selectivity. For instance, modifications to the pyridine core or the introduction of additional functional groups have yielded compounds with improved binding affinity to target proteins, as demonstrated in recent molecular docking studies.

Despite these promising findings, challenges remain in the practical application of 2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine. Issues such as environmental persistence, potential toxicity, and regulatory hurdles must be addressed to ensure its safe and effective use. Ongoing research aims to mitigate these concerns through the development of greener synthetic methods and comprehensive toxicological assessments.

In conclusion, 2-Chloro-3-(3-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine (CAS: 1261782-40-4) represents a versatile and promising compound in the realm of chemical biology and pharmaceuticals. Its synthesis, biological activity, and potential applications continue to be areas of active investigation, with recent advancements paving the way for future innovations. As research progresses, this compound may play a pivotal role in the development of next-generation agrochemicals and therapeutics.

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